N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-3-methyl-N-(2-morpholinoethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide hydrochloride

• IUPAC Name: N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2-methyl-N-(2-morpholin-4-ylethyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C25H29N3O5S.ClH/c1-16-8-9-20(30-3)21-23(16)34-25(26-21)28(11-10-27-12-14-31-15-13-27)24(29)22-17(2)32-18-6-4-5-7-19(18)33-22;/h4-9,17,22H,10-15H2,1-3H3;1H
• InChI Key: FFBKZBNLWONFOM-UHFFFAOYSA-N
• Canonical SMILES: CC1C(OC2=CC=CC=C2O1)C(=O)N(CCN3CCOCC3)C4=NC5=C(C=CC(=C5S4)C)OC.Cl
• Molecular Formula: C25H30ClN3O5S
• Molecular Weight: 520.0 g/mol
• CAS No.: 1396762-03-0

Description

N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-3-methyl-N-(2-morpholinoethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C25H30ClN3O5S and its molecular weight is 520.04. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Application in Medicinal Chemistry

This compound, due to its complex structure, has been a subject of interest in synthetic and medicinal chemistry. Research indicates that related compounds have been synthesized and evaluated for their pharmacological properties. For instance, a study by Abu‐Hashem et al. (2020) synthesized various novel heterocyclic compounds, demonstrating significant COX-2 inhibitory activity, analgesic, and anti-inflammatory effects. Although not the exact compound , this highlights the interest in related complex molecules for their potential medicinal applications, such as pain relief and inflammation reduction (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Development of Antimicrobial Agents

Further research into structurally similar compounds has revealed their potential as antimicrobial agents. For instance, Raval, Naik, and Desai (2012) synthesized 4-methyl-N-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)-2-substituted phenyl-2,3-dihydrobenzo[b][1,4]thiazepine-3-carboxamide compounds and evaluated them for antimicrobial activity against various bacterial strains, indicating significant antibacterial and antifungal activities (Raval, Naik, & Desai, 2012).

Exploration in Synthetic Chemistry

The compound's structure has been utilized in synthetic chemistry to develop new methods and synthesize novel derivatives. Gabriele et al. (2006) developed new methods for synthesizing 2,3-dihydrobenzo[1,4]dioxine and 3,4-dihydro-2H-benzo[1,4]oxazine derivatives, demonstrating the compound's relevance in advancing synthetic methodologies and potentially leading to the creation of new materials or drugs (Gabriele et al., 2006).